3-(Benzyloxy)-5-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide

• CAS RN: 915771-04-9
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• IUPAC Name: 3-hydroxy-N-(1-methylpyrazol-3-yl)-5-phenylmethoxybenzamide
• InChI: InChI=1S/C18H17N3O3/c1-21-8-7-17(20-21)19-18(23)14-9-15(22)11-16(10-14)24-12-13-5-3-2-4-6-13/h2-11,22H,12H2,1H3,(H,19,20,23)
• InChI Key: IGWWRYLYVBXMGF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)C2=CC(=CC(=C2)OCC3=CC=CC=C3)O

Description

3-(Benzyloxy)-5-hydroxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C18H17N3O3 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of N-(1-methyl-1H-pyrazol-3-yl)-3,5-bis[(phenylmethyl)oxy]benzamide (1.0 g, 2.42 mmol) was dissolved in ethanol (12 mL) and ammonium formate (229 mg, 3.63 mmol) was added in one portion. The reaction was blanketed with argon and 10% Palladium on activated carbon (10 mg) was added. This mixture was heated to 140° C. for 5 minutes in a Smith Creator microwave. The catalyst was filtered off and the volatiles removed in vacuo, the residue was chromatographed on silica, eluting with a gradient of 30-100% ethyl acetate in iso-hexane, to give the title compound as a white solid (378 mg). 1H NMR δ (d6-DMSO): 3.78 (3H, s), 5.13 (2H, s), 6.55-6.57 (2H, m), 6.99 (1H, s), 7.17 (1H, s), 7.34-7.48 (5H, m), 7.60 (1H, d), 9.74 (1H, s), 10.70 (1H, s); m/z 324 (M+H)+.